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Compound of Interest

Compound Name: Arachidonoyl Thio-PC

Cat. No.: B7943215

Essential Safety and Handling Guide for
Arachidonoyl Thio-PC

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Arachidonoyl Thio-PC. It outlines the necessary
personal protective equipment (PPE), procedural steps for safe handling, and disposal plans to
ensure a secure laboratory environment.

Compound Information:
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Property

Value

Formal Name

1-O-hexadecyl-2-deoxy-2-thio-R-
(52,82,11Z,14Z-eicosatetraenoyl)-sn-glyceryl-3-
phosphorylcholine

Synonym 2-deoxy-2-thio Arachidonoyl PC, ATPC
CAS Number 146797-82-2

Molecular Formula C44H82NO6PS

Formula Weight 784.2 g/mol

Supplied As A solution in ethanol containing 0.1% BHT
Storage -20°C

Stability > 2 years

Solubility DMSO: ~25 mg/mL, Dimethyl formamide: ~25

mg/mL, Water: ~0.5 mg/mL

Personal Protective Equipment (PPE) and Safety

Measures

Given that Arachidonoyl Thio-PC should be considered hazardous until further information is

available, a comprehensive approach to personal protection is essential.[1][2] The following

PPE is required to minimize exposure and ensure personal safety.
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Protective Equipment

Specification and Use

Eye Protection

Chemical safety glasses with side shields or
goggles are mandatory to protect against

splashes.[3]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile or
neoprene) are required to prevent skin contact.
[3][4] Double gloving is recommended for tasks

with a higher risk of exposure.

Body Protection

A laboratory coat must be worn to prevent
contamination of personal clothing. For
procedures with a significant splash potential, a
liquid-resistant apron over the lab coat is

advised.

Respiratory Protection

Work should be conducted in a certified
chemical fume hood to avoid inhalation of any
aerosols or vapors. If a fume hood is not
available for a specific procedure, a fit-tested

N95 or higher respirator should be considered.

Operational and Disposal Plans

Proper handling and disposal of Arachidonoyl Thio-PC are critical for maintaining a safe and

compliant laboratory. The following procedural guidance outlines the key steps from receipt to

disposal.

Handling and Experimental Protocols

e Receiving and Storage: Upon receipt, immediately transfer the product to a -20°C freezer.

Ensure the container is tightly sealed.

e Preparation of Solutions:

o Arachidonoyl Thio-PC is supplied in ethanol. To change the solvent, evaporate the

ethanol under a gentle stream of nitrogen in a chemical fume hood.
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o Immediately add the solvent of choice, such as DMSO or dimethylformamide, which

should be purged with an inert gas.

o Experimental Use: All handling of the compound, including dilutions and transfers, must be
performed within a chemical fume hood to minimize inhalation exposure.

Disposal Plan

The disposal of Arachidonoyl Thio-PC and any contaminated materials must be handled with
care to mitigate environmental release and ensure personnel safety. As a thio-ether compound,
specific procedures should be followed.

e Liquid Waste:

o Unused solutions of Arachidonoyl Thio-PC should be collected in a designated, labeled
hazardous waste container.

o For quenching the reactive thiol group, a bleach solution (sodium hypochlorite) can be
used. The thiol-containing solution should be added dropwise to a stirred bleach solution
in a fume hood. This process oxidizes the thiol to a less odorous and less reactive
species. The resulting neutralized solution should be disposed of as hazardous chemical

waste.
o Solid Waste:

o All disposable items that have come into contact with Arachidonoyl Thio-PC, such as
pipette tips, gloves, and paper towels, must be collected in a dedicated, clearly labeled
hazardous waste container for solid waste.

e Glassware Decontamination:

o Contaminated glassware should be immediately submerged in a bleach bath within a fume
hood. A 1:1 mixture of commercial bleach and water is recommended.

o Allow the glassware to soak for at least 14-24 hours to ensure complete oxidation of the
thiol.

o After soaking, rinse the glassware thoroughly with water before standard washing.
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Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of Arachidonoyl Thio-PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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